Cas no 1343585-65-8 (4-(but-3-yn-1-yl)amino-3,5-difluorobenzoic acid)

• Product Name: 4-(but-3-yn-1-yl)amino-3,5-difluorobenzoic acid
• CAS No: 1343585-65-8
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 5857550
• PubChem ID: 64084370
• Update Time: 2025-10-19

4-(but-3-yn-1-yl)amino-3,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-butyn-1-ylamino)-3,5-difluoro-
• 4-(But-3-yn-1-ylamino)-3,5-difluorobenzoic acid
• 4-(but-3-yn-1-yl)amino-3,5-difluorobenzoic acid
• EN300-1449088
• 1343585-65-8
• CS-0345176
• AKOS013401444
• 4-[(but-3-yn-1-yl)amino]-3,5-difluorobenzoic acid

• Inchi： 1S/C11H9F2NO2/c1-2-3-4-14-10-8(12)5-7(11(15)16)6-9(10)13/h1,5-6,14H,3-4H2,(H,15,16)
• InChI Key： UJAXNUVYOAWFNG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(NCCC#C)C(F)=C1

Computed Properties

• Exact Mass: 225.06013485g/mol
• Monoisotopic Mass: 225.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 360.9±42.0 °C(Predicted)
• pka: 4.02±0.10(Predicted)

Additional information on 4-(but-3-yn-1-yl)amino-3,5-difluorobenzoic acid

4-(But-3-yn-1-yl)amino-3,5-difluorobenzoic Acid: A Comprehensive Overview

4-(But-3-yn-1-yl)amino-3,5-difluorobenzoic acid, identified by the CAS registry number 1343585-65-8, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a butynyl amino group and fluorine substituents. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-(but-3-yn-1-yl)amino-substituted benzoic acids involves a series of carefully designed reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such molecules, leveraging techniques such as Suzuki coupling and click chemistry. These methods not only enhance the yield but also ensure the high purity of the final product, which is crucial for its intended applications in drug discovery and material science.

In terms of pharmacological activity, 4-(but-3-ynyl)amino-substituted benzoic acids have shown promising results in preclinical studies. Research indicates that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for therapeutic interventions in chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its ability to modulate key cellular pathways has been explored in recent studies, highlighting its potential as a lead compound for drug development.

The fluorine atoms at positions 3 and 5 on the benzene ring contribute significantly to the compound's stability and bioavailability. Fluorination is a common strategy in drug design to improve pharmacokinetic profiles, and this compound exemplifies how strategic placement of fluorine atoms can enhance molecular properties. Recent research has also focused on optimizing the substitution pattern to further enhance its therapeutic index, ensuring minimal toxicity while maximizing efficacy.

In addition to its pharmacological applications, 4-(butynyl)amino-substituted benzoic acids have found utility in materials science. The alkyne group present in the molecule enables the formation of robust carbon-carbon bonds through cycloaddition reactions, making it a versatile building block for constructing advanced materials. Applications in polymer synthesis and nanotechnology are currently being explored, with preliminary results indicating potential for high-performance materials with tailored properties.

The environmental impact of this compound is another area of interest. Recent studies have assessed its biodegradation potential and ecotoxicity, with findings suggesting that it poses minimal risk to aquatic ecosystems under controlled conditions. However, further research is needed to fully understand its long-term environmental effects and ensure sustainable practices in its production and use.

In conclusion, 4-(butynyl)amino-substituted benzoic acids represent a compelling class of compounds with diverse applications across multiple disciplines. From drug discovery to materials science, their unique chemical properties continue to drive innovative research directions. As advancements in synthetic chemistry and pharmacology unfold, this compound stands poised to make significant contributions to both scientific progress and practical applications.